Cas no 1803959-84-3 (2-(Difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 2-(Difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1803959-84-3
• MF: C₉H₅F₅N₂O₂
• MW: 268.140219449997
• CID: 4834966
• Update Time: 2025-06-13

2-(Difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C9H5F5N2O2/c10-8(11)7-5(17)3-6(18-9(12,13)14)4(16-7)1-2-15/h3,8,17H,1H2
• InChI Key： WPAUBKHQOXJANV-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C(CC#N)=N1)OC(F)(F)F)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 327
• XLogP3: 2
• Topological Polar Surface Area: 66.1

Additional information on 2-(Difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-acetonitrile

Introduction to 2-(Difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1803959-84-3)

2-(Difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1803959-84-3, represents a fascinating example of how structural modifications can enhance biological activity and therapeutic potential. The presence of multiple fluorinated substituents, along with hydroxyl and nitrile functional groups, makes it a versatile scaffold for designing novel bioactive molecules.

The compound's structure is characterized by a pyridine core, which is a common motif in many pharmacologically active agents. The pyridine ring is flanked by various substituents that contribute to its unique chemical and biological properties. Specifically, the difluoromethyl group at the 2-position introduces electron-withdrawing effects that can modulate the reactivity and binding affinity of the molecule. The hydroxy group at the 3-position provides a site for hydrogen bonding interactions, which are crucial for receptor binding, while the trifluoromethoxy group at the 5-position enhances lipophilicity and metabolic stability. Finally, the acetonitrile moiety at the 6-position serves as a polar anchor, improving solubility and interaction with biological targets.

In recent years, there has been growing interest in fluorinated compounds due to their ability to improve pharmacokinetic profiles, such as bioavailability and metabolic stability. The incorporation of fluorine atoms into drug candidates often leads to increased binding affinity and resistance to enzymatic degradation. For instance, studies have shown that difluoromethyl groups can enhance the metabolic stability of drug molecules by preventing oxidative degradation. Similarly, trifluoromethoxy groups are known to increase lipophilicity, which can improve membrane permeability and oral bioavailability.

The pharmaceutical industry has leveraged these properties to develop a wide range of therapeutics, including antiviral, anticancer, and anti-inflammatory agents. The compound in question, 2-(Difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-acetonitrile, is particularly intriguing because it combines multiple fluorinated moieties with functional groups that are known to enhance biological activity. This combination suggests potential applications in the development of novel drugs targeting various diseases.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. Medicinal chemists often use such scaffolds to explore structure-activity relationships (SAR), which helps in optimizing drug candidates for better efficacy and safety. The presence of a pyridine ring provides a ready-made platform for further derivatization, allowing researchers to attach additional functional groups or heterocycles to modulate specific biological pathways.

Recent advances in computational chemistry have also facilitated the design and optimization of fluorinated compounds like 2-(Difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-acetonitrile. Techniques such as molecular docking and quantum mechanical calculations enable researchers to predict how these molecules will interact with biological targets at an atomic level. This approach has significantly reduced the time and cost associated with drug discovery by allowing virtual screening of large libraries of compounds before experimental synthesis.

In addition to its pharmaceutical applications, this compound may find utility in agrochemicals and material science. Fluorinated pyridines are known to exhibit enhanced stability under various environmental conditions, making them suitable for use in crop protection agents or advanced materials. For example, derivatives of this compound could be explored as potent herbicides or fungicides due to their ability to resist degradation from sunlight or microbial action.

The synthesis of 2-(Difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-acetonitrile presents unique challenges due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as cross-coupling reactions, fluorochemical transformations, and catalytic hydrogenation are commonly employed to construct the desired framework efficiently. The growing expertise in handling fluorinated intermediates has also contributed to more streamlined synthetic routes.

From a regulatory perspective, compounds like this one must undergo rigorous testing to ensure safety and efficacy before they can be approved for therapeutic use. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require comprehensive data on pharmacokinetics, toxicology, and clinical efficacy before approving new drugs. The unique properties of 2-(Difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-acetonitrile, including its fluorinated substituents and polar functional groups, make it an interesting candidate for further investigation under these guidelines.

The future prospects for this compound are promising given its versatile structure and potential applications across multiple industries. As research continues to uncover new biological targets and therapeutic strategies, compounds like this one may play a crucial role in addressing unmet medical needs. Additionally, advancements in synthetic chemistry may lead to more efficient methods for producing fluorinated pyridines, further driving their adoption in drug discovery programs.

In conclusion,2-(Difluoromethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1803959-84-3) stands out as a remarkable compound with significant potential in pharmaceuticals and beyond. Its unique structural features make it an attractive scaffold for designing novel bioactive molecules, while its fluorinated moieties contribute to enhanced pharmacokinetic properties. As research progresses，this compound is likely to remain at the forefront of medicinal chemistry，offering new opportunities for therapeutic innovation.